Cas no 176770-64-2 (Pyridine, 2-[(2-isocyanatoethyl)dithio]-)

• Product Name: Pyridine, 2-[(2-isocyanatoethyl)dithio]-
• CAS No: 176770-64-2
• MF: C₈H₈N₂OS₂
• MW: 212.291918754578
• CID: 2782725
• PubChem ID: 10488746
• Update Time: 2025-04-21

Pyridine, 2-[(2-isocyanatoethyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(2-isocyanatoethyl)dithio]-
• LCZC2666
• SCHEMBL5053893
• DTXSID40440749
• 2-(2-isocyanato-ethyldisulfanyl)-pyridine
• 2-((2-isocyanatoethyl)disulfaneyl)pyridine
• 2-((2-isocyanatoethyl)disulfanyl)pyridine
• 176770-64-2
• 2-[(2-isocyanatoethyl)disulfanyl]pyridine

• Inchi： 1S/C8H8N2OS2/c11-7-9-5-6-12-13-8-3-1-2-4-10-8/h1-4H,5-6H2
• InChI Key： NQFHXLMVVQSFME-UHFFFAOYSA-N
• SMILES： S(CCN=C=O)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 212.00780523Da
• Monoisotopic Mass: 212.00780523Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.9Ų